Cas no 1261554-46-4 (2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine)

2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy-substituted aromatic rings and amino-methyl functionalization. This compound is of interest in medicinal and materials chemistry due to its electron-withdrawing trifluoromethoxy groups, which enhance stability and influence electronic properties. The pyridine core, combined with substituted phenyl rings, offers potential for applications in ligand design, catalysis, or as a building block for pharmaceuticals. Its structural features, including the amino group, allow for further derivatization, making it a versatile intermediate. The presence of fluorine atoms may also improve bioavailability and metabolic resistance in drug development contexts.
2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine structure
1261554-46-4 structure
Product Name:2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine
CAS No:1261554-46-4
MF:C20H14F6N2O2
MW:428.327785968781
CID:4798755
Update Time:2025-05-19

2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine
    • Inchi: 1S/C20H14F6N2O2/c1-11-16(12-2-6-14(7-3-12)29-19(21,22)23)10-17(18(27)28-11)13-4-8-15(9-5-13)30-20(24,25)26/h2-10H,1H3,(H2,27,28)
    • InChI Key: NFEYHNNXICQHEO-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1C(C)=NC(=C(C2C=CC(=CC=2)OC(F)(F)F)C=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 542
  • XLogP3: 6.5
  • Topological Polar Surface Area: 57.4

2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022004820-250mg
2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine
1261554-46-4 97%
250mg
$680.00 2023-09-03
Alichem
A022004820-500mg
2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine
1261554-46-4 97%
500mg
$931.00 2023-09-03
Alichem
A022004820-1g
2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine
1261554-46-4 97%
1g
$1612.80 2023-09-03

Additional information on 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261554-46-4)

2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1261554-46-4, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple substituents, including amino and trifluoromethoxy groups, imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine consists of a central pyridine ring substituted with an amino group at the 2-position, a methyl group at the 6-position, and two 4-(trifluoromethoxy)phenyl groups at the 3 and 5 positions. This arrangement creates a complex system of electronic interactions that can influence both the physical properties of the compound and its biological activity. The trifluoromethoxy groups, in particular, are known to enhance lipophilicity and metabolic stability, which are critical factors in the design of bioavailable drugs.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives. The compound 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features suggest that it may interact with multiple biological targets, making it a promising scaffold for developing novel small-molecule drugs.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have indicated that pyridine derivatives can interfere with tyrosine kinase activity, which is often dysregulated in cancer cells. The presence of multiple aromatic rings in 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine enhances its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Furthermore, the compound's structural similarity to known pharmacophores has allowed researchers to leverage existing knowledge and optimize its properties for better efficacy and safety. Computational modeling and high-throughput screening have been instrumental in identifying derivatives of 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine that exhibit enhanced biological activity while minimizing off-target effects. These approaches are essential in modern drug discovery pipelines, where rapid identification of promising candidates is crucial.

The synthesis of 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve the desired product quality. These synthetic strategies are critical for ensuring that subsequent biological evaluations are performed on a reliable chemical entity.

In terms of biological evaluation, 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine has shown promise in preclinical studies. Initial assays have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The compound's interaction with biological targets is further enhanced by its lipophilic nature, which facilitates membrane penetration and binding affinity. The trifluoromethoxy groups contribute to this lipophilicity while also improving metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine an attractive candidate for further development into a therapeutic agent.

Recent research has also explored the potential use of this compound in combination therapies. By pairing it with other agents that target different pathways or mechanisms, researchers aim to achieve synergistic effects that could lead to more robust treatment outcomes. Combination therapy is a cornerstone of modern medicine, particularly in oncology where it is often necessary to address multiple aspects of disease progression simultaneously.

The future direction of research on 2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine includes optimizing its pharmacokinetic properties through structure-based drug design. By fine-tuning its molecular structure, researchers hope to improve its bioavailability, reduce toxicity, and enhance therapeutic efficacy. Preclinical studies will be essential in evaluating these modifications and determining their impact on biological activity.

In conclusion,2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine (CAS No.1261554-46-4) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound,2-Amino-6-methyl-3,5-bis(4-(trifluoromethoxy)phenyl)pyridine,
holds significant potential for improving patient care across multiple therapeutic areas.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.